2-(4,4-Difluoropiperidin-1-yl)quinoline-3-carbonitrile

• IUPAC Name: 2-(4,4-difluoropiperidin-1-yl)quinoline-3-carbonitrile
• InChI: InChI=1S/C15H13F2N3/c16-15(17)5-7-20(8-6-15)14-12(10-18)9-11-3-1-2-4-13(11)19-14/h1-4,9H,5-8H2
• InChI Key: LVXKAVDPWSESHS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(F)F)C2=NC3=CC=CC=C3C=C2C#N
• Molecular Formula: C15H13F2N3
• Molecular Weight: 273.28 g/mol
• CAS No.: 2326196-95-4

Description

“2-(4,4-Difluoropiperidin-1-yl)quinoline-3-carbonitrile” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Photovoltaic Properties and Organic-Inorganic Photodiode Fabrication

Research has demonstrated the potential of quinoline derivatives in the fabrication of photodiodes, showcasing their significant photovoltaic properties. These derivatives have been applied in the development of heterojunction diodes, which exhibit rectification behavior and photovoltaic properties under dark and illuminated conditions. The study of their electrical properties reveals their suitability for use as photodiodes, highlighting an advancement in photovoltaic technology (Zeyada, El-Nahass, & El-Shabaan, 2016).

Corrosion Inhibition

Quinoline derivatives have been identified as effective green corrosion inhibitors for mild steel in acidic media. Their high inhibition efficiency is attributed to the adsorption of inhibitor molecules on the metal surface, which has been thoroughly investigated through electrochemical, SEM, AFM, and XPS studies. This application presents a sustainable approach to combating corrosion, contributing significantly to materials science and engineering (Singh, Srivastava, & Quraishi, 2016).